Cas no 205488-15-9 (1-Pyrenebutylamine)

1-Pyrenebutylamine is a polycyclic aromatic hydrocarbon derivative featuring a pyrene core functionalized with a butylamine side chain. This compound is valued for its strong fluorescence properties, making it useful as a fluorescent probe or label in biochemical and materials science applications. The amine group provides a reactive site for conjugation with other molecules, enabling its use in the synthesis of labeled biomolecules or functionalized materials. Its hydrophobic pyrene moiety facilitates interactions with aromatic systems, enhancing its utility in studies involving molecular recognition or supramolecular assembly. The compound’s stability and well-characterized photophysical behavior further contribute to its reliability in research applications.
1-Pyrenebutylamine structure
1-Pyrenebutylamine structure
Product Name:1-Pyrenebutylamine
CAS No:205488-15-9
MF:C20H19N
MW:273.371565103531
MDL:MFCD00270067
CID:241505
PubChem ID:3311060
Update Time:2025-05-24

1-Pyrenebutylamine Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenebutanamine
    • 1-PYRENEBUTYLAMINE
    • 1-(4-AMINOBUTYL)PYRENE
    • 4-(1-Pyrenyl)butylamine
    • 4-(pyren-1-yl)butylamine
    • 4-pyrenylbutylamine
    • AC1MNWYF
    • ST023814
    • FT-0674170
    • SB81561
    • MFCD00270067
    • 4-(1-pyrenyl)-1-butanamine
    • AKOS024278708
    • MLS001360540
    • 4-(PYREN-1-YL)BUTAN-1-AMINE
    • HMS3003M16
    • J-013403
    • 205488-15-9
    • CHEMBL1474617
    • 4-pyren-1-ylbutan-1-amine
    • CS-0200030
    • BDBM79243
    • SMR001223776
    • 4-Pyren-1-yl-butylamine
    • 4-pyren-1-ylbutylamine
    • cid_3311060
    • SCHEMBL1800223
    • DTXSID90391338
    • DB-345270
    • 1-Pyrenebutanamine; 1-(4-Aminobutyl)pyrene; 4-(1-Pyrenyl)butylamine; 1-Pyrenebutylamine
    • 1-Pyrenebutylamine
    • MDL: MFCD00270067
    • Inchi: 1S/C20H19N/c21-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12H,1-2,4,13,21H2
    • InChI Key: BKRIEFUMDWSFKX-UHFFFAOYSA-N
    • SMILES: NCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Exact Mass: 273.15187
  • Monoisotopic Mass: 273.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 50-60°C
  • Boiling Point: 476.4±24.0 °C at 760 mmHg
  • Flash Point: 235.8±15.1 °C
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 26.02
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Pyrenebutylamine Security Information

1-Pyrenebutylamine Pricemore >>

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Additional information on 1-Pyrenebutylamine

Recent Advances in the Application of 1-Pyrenebutylamine (CAS: 205488-15-9) in Chemical Biology and Pharmaceutical Research

1-Pyrenebutylamine (CAS: 205488-15-9) is a polycyclic aromatic hydrocarbon derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique photophysical properties and versatile applications. Recent studies have explored its potential in fluorescence labeling, drug delivery systems, and as a molecular probe for biological interactions. This research brief synthesizes the latest findings and highlights the emerging trends in the utilization of 1-Pyrenebutylamine.

One of the most notable applications of 1-Pyrenebutylamine is in fluorescence-based imaging and sensing. Its strong fluorescence emission and high quantum yield make it an excellent candidate for labeling biomolecules. A 2023 study published in the Journal of Chemical Biology demonstrated its efficacy in tracking protein-protein interactions in real-time, providing insights into dynamic cellular processes. The study utilized 1-Pyrenebutylamine conjugated with specific antibodies to achieve high-resolution imaging of intracellular signaling pathways.

In drug delivery systems, 1-Pyrenebutylamine has been employed to enhance the stability and targeting efficiency of nanocarriers. A recent publication in Advanced Drug Delivery Reviews highlighted its role in the development of pH-responsive nanoparticles. The amine group of 1-Pyrenebutylamine allows for facile conjugation with various polymers, enabling the design of smart drug delivery systems that release therapeutics in response to specific physiological conditions. This approach has shown promise in improving the bioavailability of hydrophobic drugs.

Another groundbreaking application is in the field of biosensing. Researchers have leveraged the fluorescence quenching properties of 1-Pyrenebutylamine to develop highly sensitive biosensors for detecting biomarkers associated with diseases such as cancer and neurodegenerative disorders. A 2024 study in Analytical Chemistry reported the use of 1-Pyrenebutylamine-functionalized graphene oxide for the detection of amyloid-beta peptides, a key biomarker for Alzheimer's disease. The biosensor exhibited exceptional sensitivity and selectivity, paving the way for early diagnostic tools.

Despite these advancements, challenges remain in the large-scale synthesis and biocompatibility of 1-Pyrenebutylamine-based systems. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as conducting comprehensive toxicity studies to ensure safety for clinical applications. Collaborative research between chemists and biologists is essential to address these challenges and unlock the full potential of 1-Pyrenebutylamine in translational medicine.

In conclusion, 1-Pyrenebutylamine (CAS: 205488-15-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in fluorescence imaging, drug delivery, and biosensing underscore its versatility and potential for innovation. Future research should focus on overcoming existing limitations and exploring novel applications to further advance the field.

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